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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address equipment wear during ilmenite processing experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of equipment wear during ilmenite processing?

A1: The primary causes of equipment wear during ilmenite processing are abrasion and

corrosion. Ilmenite is a relatively hard mineral (5-6 on the Mohs scale), and when processed, it

creates a highly abrasive slurry that can erode equipment surfaces.[1] Additionally, the

chemical reagents used in flotation and leaching processes can lead to corrosive wear.[2]

Q2: Which pieces of equipment are most susceptible to wear?

A2: Equipment that comes into direct and high-velocity contact with the ilmenite slurry is most

susceptible to wear. This includes:

Crushers and Grinding Mills: Liners, hammers, and grinding media are subject to high-

impact and abrasive wear.

Slurry Pumps: Impellers, casings, and liners experience significant abrasive and erosive

wear.

Piping and Bends: Changes in slurry direction cause localized wear.
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Cyclones and Separators: Liners in cyclones and internal components of magnetic and

electrostatic separators are prone to abrasion.[3][4]

Flotation Cells: Impellers, stators, and tank bottoms can be worn down by the agitated slurry.

[5]

Gravity Concentrators (Spirals and Shaking Tables): While operating at lower velocities, the

continuous flow of slurry can cause wear on the surfaces of spirals and the decks of shaking

tables over time.

Q3: What are the most effective materials for resisting wear in ilmenite processing?

A3: The choice of material depends on the specific application and the type of wear (abrasion,

corrosion, or impact). Generally, the following materials are used:

High-Chromium White Cast Irons: These are commonly used for slurry pump components

and crusher liners due to their excellent abrasion resistance.[2]

Ceramics (Alumina and Silicon Carbide): Ceramics offer superior abrasion resistance and

are often used as liners in cyclones, pump components, and piping.[3][4]

Elastomers (Natural Rubber and Polyurethane): These are effective in resisting fine particle

abrasion and are often used for pump liners and in areas with high impact.[6]

High-Manganese Steels: These are frequently used in crusher liners as they have the

property of work-hardening under impact.
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Issue Potential Causes
Troubleshooting Steps &

Solutions

Excessive or uneven liner wear

- Improper feed distribution-

Incorrect feed size-

Segregation of feed material-

Incorrect liner profile for the

application

- Ensure the feed is centered

and evenly distributed.-

Optimize the upstream

crushing stage to provide a

consistent feed size.- Use a

proper feed arrangement to

prevent segregation.- Consult

with the manufacturer to select

the optimal liner profile for your

specific ilmenite ore.

Premature failure of hammers

or grinding media

- Incorrect material selection

for the hardness of the ilmenite

ore- High impact from

oversized feed material

- Select harder, more wear-

resistant materials for

hammers and grinding media,

such as high-chromium alloys.-

Improve screening before the

grinding stage to remove

oversized particles.

Slurry Pump Wear
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Issue Potential Causes
Troubleshooting Steps &

Solutions

Rapid wear of impeller and

casing

- High pump speed- Abrasive

nature of the ilmenite slurry-

Pumping slurry with a high

percentage of solids- Incorrect

material selection

- Operate the pump at the

lowest possible speed while

still meeting performance

requirements.- Consider using

a larger pump at a lower

speed.- Select impellers and

casings made from highly

abrasion-resistant materials

like high-chromium white iron

or ceramic-lined components.-

For fine ilmenite particles,

rubber liners can offer

excellent wear resistance.[6]

Pump cavitation

- Insufficient Net Positive

Suction Head (NPSH)- Air

entrainment in the slurry

- Check the suction line for any

blockages or restrictions.-

Ensure the pump is properly

sized and located to provide

adequate NPSH.- Inspect the

suction piping for any leaks

that could introduce air.

Magnetic Separator Issues
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Issue Potential Causes
Troubleshooting Steps &

Solutions

Weak magnetic field

- High operating temperature-

Physical damage to magnets-

Acidic or alkaline corrosion

- Ensure proper cooling of the

magnetic drum.- Protect the

separator from direct sunlight.-

Regularly inspect for and

repair any physical damage.-

Neutralize the pH of the slurry

before it enters the separator.

Cylinder wear

- High slurry concentration or

flow rate- Abrasive particles in

the feed

- Optimize the slurry density

and flow rate to reduce

abrasion.- Implement a pre-

screening step to remove

highly abrasive gangue

minerals.

Belt slippage or wear

- Insufficient belt tension- Oil or

grease contamination-

Abrasive material buildup

- Regularly check and adjust

belt tension according to the

manufacturer's specifications.-

Keep the belt and pulleys

clean from contaminants.-

Install scrapers or wipers to

remove abrasive buildup.[7]

Flotation Cell Wear
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Issue Potential Causes
Troubleshooting Steps &

Solutions

Wear of impeller and stator

- High agitation speed-

Abrasive ilmenite particles-

Corrosive flotation reagents

- Operate the agitator at the

optimal speed for flotation

without excessive turbulence.-

Select impellers and stators

made from abrasion-resistant

materials like rubber or

polyurethane-coated steel.-

Choose reagents that are

effective for flotation but less

corrosive.

Tank bottom wear and

corrosion

- Swirling action of the

abrasive slurry- Corrosive

environment

- Line the bottom of the tank

with wear-resistant materials

such as rubber or high-

chromium steel plates.-

Regularly inspect for and

repair any damage to the

lining.[5]

Gravity Concentrator (Spiral and Shaking Table) Wear
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Issue Potential Causes
Troubleshooting Steps &

Solutions

Wear on spiral trough surface
- Continuous flow of abrasive

slurry- High feed rate

- Ensure a consistent and

optimal feed rate to avoid

overloading the spiral.- Use

spirals with durable surface

coatings like polyurethane.-

Regularly inspect the surface

for wear and repair or replace

as needed.

Shaking table deck wear

- Abrasive particles scratching

the deck surface- Improperly

secured deck causing vibration

- Ensure the feed is properly

sized and deslimed before it

reaches the table.- Use a deck

surface with high abrasion

resistance.- Regularly check

and tighten all deck fastenings

to prevent excessive vibration.

[8]

Poor separation efficiency

- Inconsistent feed rate,

density, or particle size[9]-

Incorrect table slope or water

flow rate[10]

- Implement measures to

ensure a steady and

consistent feed to the

equipment.- Optimize the

operating parameters (slope,

water flow, etc.) based on the

specific characteristics of the

ilmenite ore.

Quantitative Data on Material Wear
While a comprehensive, standardized table of wear rates for various materials specifically in

ilmenite slurries is not readily available in the public domain, the following table provides a

qualitative and semi-quantitative comparison based on industry best practices and research

findings. Wear rates are highly dependent on specific operating conditions such as particle

size, slurry concentration, velocity, and temperature.
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Material
Relative Abrasion

Resistance

Typical Applications

in Ilmenite

Processing

Comments

High-Chromium White

Iron
Excellent

Slurry pump impellers

and casings, crusher

liners

Good for coarse and

fine particle abrasion.

[2]

Alumina Ceramic Superior

Cyclone liners, pump

components, pipe

linings

Excellent for fine

particle abrasion but

can be brittle and

susceptible to impact

damage.[3]

Silicon Carbide

Ceramic
Superior

Cyclone liners, pump

components

Offers higher abrasion

resistance than

alumina and is often

used in severe wear

applications.[4]

Natural Rubber Good to Excellent
Slurry pump liners,

pipe linings

Best suited for fine

particle abrasion; can

be more cost-effective

than hard metals in

certain applications.[6]

Polyurethane Good

Spiral concentrators,

flotation components,

screen panels

Good for a

combination of

abrasion and impact

resistance.

High-Manganese

Steel
Good Crusher liners

Work-hardens under

impact, making it

suitable for high-

impact crushing

applications.

Experimental Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.taylorceramicengineering.com/ceramic-solutions/alumina-wear-resistant-cyclone-linings/
https://www.blaschceramics.com/products/ceramic-liners-cyclone-hydrocyclone-applications
https://researchportal.tuni.fi/en/publications/high-speed-slurry-pot-erosion-wear-testing-with-large-abrasive-pa/
https://www.911metallurgist.com/blog/low-angle-slurry-pot-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ASTM G65: Dry Sand/Rubber Wheel Abrasion Test
This standard test method is used to determine the resistance of materials to scratching

abrasion. It is a useful tool for ranking the wear resistance of different materials that could be

used in crusher liners and other components exposed to dry abrasive wear.

Methodology:

Specimen Preparation: A flat test specimen of the material to be evaluated is cleaned and

weighed to a high precision.

Apparatus Setup: The specimen is mounted in a holder and pressed against a rotating

rubber-rimmed wheel with a specified force.

Abrasion Process: A controlled flow of abrasive particles (typically AFS 50-70 test sand) is

introduced between the specimen and the rotating wheel.

Test Parameters:

Load: A standard load, typically 130 N, is applied.

Wheel Speed: The wheel rotates at a constant speed, usually 200 ± 10 rpm.

Duration: The test is run for a set number of revolutions, often 6000.[10]

Data Collection and Analysis:

After the test, the specimen is cleaned and re-weighed to determine the mass loss.

The volume loss is calculated by dividing the mass loss by the material's density.

Materials with lower volume loss have higher abrasion resistance.[10]

Slurry Pot Wear Test
This test simulates the abrasive wear caused by slurries and is suitable for evaluating materials

for pumps, pipes, and other wet processing equipment.

Methodology:
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Specimen Preparation: Test specimens of the materials to be evaluated are fabricated into a

specific geometry (e.g., rectangular coupons), cleaned, and weighed.

Apparatus Setup:

A "slurry pot" or vessel is used, which contains an impeller or a rotating shaft to agitate the

slurry.

The test specimens are mounted on a stationary holder or on the rotating component,

depending on the desired wear mechanism to be simulated.[5][7][11]

Slurry Preparation: A slurry is prepared with a specific concentration of ilmenite particles in a

liquid medium (typically water). The particle size distribution of the ilmenite should be

representative of the actual process conditions.

Test Procedure:

The slurry pot is filled with the prepared ilmenite slurry.

The impeller or rotating shaft is started and brought to a predetermined speed to create a

controlled velocity of the slurry relative to the specimens.

The test is run for a specific duration. To account for variations in slurry concentration

within the pot, a sample rotation method can be employed where specimens are moved to

different positions at set intervals.[5][11]

Data Collection and Analysis:

At the end of the test, the specimens are removed, cleaned, dried, and re-weighed to

determine the mass loss.

The volume loss is calculated using the material's density.

The wear rates of different materials are compared to select the most suitable one for the

application.
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Equipment Wear Issue Identified

Identify Affected Equipment
(e.g., Pump, Crusher, etc.)

Observe Wear Pattern
(e.g., Uniform, Localized, Pitting)

Check Operational Parameters
(e.g., Speed, Feed Rate, Slurry Density)

Analyze Material of Construction

Implement Corrective Action

Monitor Performance and Re-evaluate

If issue persists

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting equipment wear issues.
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Need to Select Wear-Resistant Material

Define Wear Conditions
(Wet/Dry, Particle Size, Velocity)

Select Candidate Materials
(e.g., Steels, Ceramics, Elastomers)

Choose Appropriate Test Method
(ASTM G65 for Dry, Slurry Pot for Wet)

Conduct Wear Tests

Analyze Results
(Compare Volume Loss)

Select Best Performing Material

Conduct Field Trial

Click to download full resolution via product page

Caption: An experimental workflow for selecting wear-resistant materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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